Cas no 6120-95-2 (1-phenylcyclopropane-1-carboxylic acid)

• Product Name: 1-phenylcyclopropane-1-carboxylic acid
• CAS No: 6120-95-2
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD00001288
• CID: 46417
• PubChem ID: 80206
• Update Time: 2024-11-03

1-phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Phenylcyclopropanecarboxylic acid
• 1-Phenyl-1-cyclopropanecarboxylic acid
• 1-Phenyl-1-cycloprop
• 1-phenylcyclopropane-1-carboxylic acid
• NSC 154619
• 1-Phenyl-1-cyclopropanecarboxylicacid
• Cyclopropanecarboxylic acid, 1-phenyl-
• 1-Phenyl-cyclopropanecarboxylic acid
• IWWCCNVRNHTGLV-UHFFFAOYSA-N
• PubChem15554
• phenylcyclopropanecarboxylic acid
• HMS1773C10
• 1-phenyl-cyclopr
• FQ5VCA2EW3
• 1-phenyl-1-cyclopropane carboxylic acid
• AM20040857
• AKOS000120629
• BS-3878
• 1-phenylcyclo-propanecarboxylic acid
• DTXSID10210118
• FT-0608223
• 1-Phenyl-1-cyclopropanecarboxylic acid, 97%
• 1-phenyl-cyclopropanecarboxlic acid
• PB48323
• 1-phenyl cyclopropane carboxylic acid
• CS-W007443
• 1-phenyl-1cyclopropane carboxylic acid
• EINECS 228-090-9
• SCHEMBL6391
• J-505053
• 1-phenyl-1-cyclopropylcarboxylic acid
• MFCD00001288
• 1-Phenylcyclopropanecarboxylic acid #
• A833099
• Z104485900
• NSC154619
• 1-phenylcyclopropane carboxylic acid
• P2324
• 6120-95-2
• EN300-20986
• TD8143
• NSC-154619
• WLZ2838
• FT-0635985
• SY001231
• trans-phenyl-cyclopropanecarboxylic acid
• BP-12711
• RARECHEM AL BO 1075
• LABOTEST-BB LT00451798
• AKOS BB-9362
• 1-Phenyl-1-cyclopropanecarboxylic acid ,97%
• 1-Phenyl-1-cyclopropanecarboxylic acid, 97% 10GR
• ALBB-023416
• DB-027444
• NS00034598
• STK126283
• DB-363757

• MDL： MFCD00001288
• Inchi： 1S/C10H10O2/c11-9(12)10(6-7-10)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12)
• InChI Key： IWWCCNVRNHTGLV-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White or cream powder
• Density: 1.0613 (rough estimate)
• Melting Point: 84.0 to 88.0 deg-C
• Boiling Point: 248.88°C (rough estimate)
• Flash Point: 141.2 °C
• Refractive Index: 1.5782 (estimate)
• Solubility: Soluble in methanol
• PSA: 37.30000
• LogP: 1.80280
• Solubility: Insoluble in water
• pka: 4.30±0.20(Predicted)

1-phenylcyclopropane-1-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives